Cas no 4599-96-6 (5,6-Acenaphthylenedicarboxylicacid, 1,2-dihydro-, 5,6-dimethyl ester)

5,6-Acenaphthylenedicarboxylicacid, 1,2-dihydro-, 5,6-dimethyl ester structure
4599-96-6 structure
Product Name:5,6-Acenaphthylenedicarboxylicacid, 1,2-dihydro-, 5,6-dimethyl ester
CAS No:4599-96-6
MF:C16H14O4
MW:270.279964923859
CID:333055
PubChem ID:269298
Update Time:2025-04-19

5,6-Acenaphthylenedicarboxylicacid, 1,2-dihydro-, 5,6-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5,6-Acenaphthylenedicarboxylicacid, 1,2-dihydro-, 5,6-dimethyl ester
    • dimethyl 1,2-dihydroacenaphthylene-5,6-dicarboxylate
    • 5,6-Acenaphthendicarbonsaeuredimethylester
    • 5,6-dicarbomethoxy acenaphthene
    • 5.6-Dicarboxymethylacenaphthen
    • Acenaphthen-5,6-dicarbonsaeure-dimethylester
    • Dimethyl 5,6-acenaphthenedicarboxylate
    • Dimethyl 1,2-dihydro-5,6-acenaphthylenedicarboxylate #
    • 4599-96-6
    • KZDDQWFGWDKABI-UHFFFAOYSA-N
    • Oprea1_157587
    • AKOS003620684
    • NSC109958
    • AF-961/00487008
    • NSC-109958
    • Dimethyl 1,2-dihydro-5,6-acenaphthylenedicarboxylate
    • DTXSID80296580
    • Inchi: 1S/C16H14O4/c1-19-15(17)11-7-5-9-3-4-10-6-8-12(16(18)20-2)14(11)13(9)10/h5-8H,3-4H2,1-2H3
    • InChI Key: KZDDQWFGWDKABI-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=C2CCC3C=CC(C(=O)OC)=C1C2=3)=O

Computed Properties

  • Exact Mass: 270.08900
  • Monoisotopic Mass: 270.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.282
  • Boiling Point: 438.6°C at 760 mmHg
  • Flash Point: 225.6°C
  • Refractive Index: 1.632
  • PSA: 52.60000
  • LogP: 2.51160
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